(R)-4-propyloxazolidin-2-one

• IUPAC Name: (4R)-4-propyl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C6H11NO2/c1-2-3-5-4-9-6(8)7-5/h5H,2-4H2,1H3,(H,7,8)/t5-/m1/s1
• InChI Key: AZXNSLLITCXHBI-RXMQYKEDSA-N
• Canonical SMILES: CCCC1COC(=O)N1
• Isomeric SMILES: CCC[C@@H]1COC(=O)N1
• Molecular Formula: C6H11NO2
• Molecular Weight: 129.16 g/mol

Description

(R)-4-propyloxazolidin-2-one is a chiral auxiliary used in the synthesis of various compounds. This compound has been used in scientific research for many years due to its unique properties. The purpose of

Mechanism Of Action

The mechanism of action of (R)-4-propyloxazolidin-2-one involves the formation of a chiral complex with the substrate, which then undergoes a reaction to yield the desired product. The chiral auxiliary controls the stereochemistry of the reaction, resulting in the formation of the desired enantiomer.

Biochemical And Physiological Effects

(R)-4-propyloxazolidin-2-one does not have any known biochemical or physiological effects. It is used solely as a chiral auxiliary in the synthesis of various compounds.

Advantages And Limitations For Lab Experiments

The main advantage of using (R)-4-propyloxazolidin-2-one as a chiral auxiliary is its ability to selectively control the stereochemistry of reactions. This compound has been used in many scientific research studies due to its unique properties. However, one limitation of using this compound is its high cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are many future directions for the use of (R)-4-propyloxazolidin-2-one in scientific research. One potential direction is the development of new synthetic methods that use this compound as a chiral auxiliary. Another direction is the use of (R)-4-propyloxazolidin-2-one in the synthesis of new compounds with potential biological activity. Additionally, this compound could be used in the development of new drugs and pharmaceuticals. Overall, (R)-4-propyloxazolidin-2-one is an important compound in the field of organic chemistry, and its potential applications in scientific research are vast.

Synthesis Methods

(R)-4-propyloxazolidin-2-one is synthesized from (S)-proline. The synthesis process involves the protection of the carboxylic acid group with a benzyl group, followed by the reduction of the amide group with sodium borohydride. The resulting amine is then reacted with propionic anhydride to yield (R)-4-propyloxazolidin-2-one.

Scientific Research Applications

(R)-4-propyloxazolidin-2-one is widely used as a chiral auxiliary in the synthesis of various compounds, including amino acids, peptides, and natural products. This compound has been used in many scientific research studies due to its ability to selectively control the stereochemistry of reactions.